3-(Dimethylamino)-2-([2-(dimethylamino)vinyl]sulfonyl)acrylonitrile
Overview
Description
3-(Dimethylamino)-2-([2-(dimethylamino)vinyl]sulfonyl)acrylonitrile (DMASA) is an important organic compound used in the synthesis of a variety of drugs and other chemicals. It is a versatile molecule that can be used in a variety of ways, including for the synthesis of drugs and for scientific research applications. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DMASA.
Scientific Research Applications
Synthesis and Polymer Applications
Novel Synthetic Methodologies : A study by Nishimura et al. (2012) developed a novel synthetic method for 2,5-disubstituted dihydropyrimidines, utilizing cyclization of 1,3-diaza-4-dimethylamino-1,3-butadienes with electron-deficient olefins, highlighting the versatility of dimethylamino functional groups in synthesizing complex heterocycles (Nishimura et al., 2012).
Polymerization and Reactivity Studies : Research by Mukaiyama et al. (1967) explored the preparation and reactions of 1-dimethylamino-1-ethylthioethylene with electrophilic reagents, providing foundational knowledge on the reactivity of dimethylamino-containing compounds in polymer science (Mukaiyama et al., 1967).
Enamine Cyclization for Derivative Synthesis : Chikhalikar et al. (2011) described the nucleophilic vinylic substitution reaction of aliphatic enaminone with malononitrile and ethyl cyanoacetate to produce pyridin-2(1H)-one derivatives, indicating the potential of dimethylamino functional groups in cyclization reactions to create bioactive compounds (Chikhalikar et al., 2011).
Membrane Technology and Biochemical Applications : Godjevargova and Dimov (1995) discussed the modification of poly(acrylonitrile-methylmethacrylate-sodium vinylsulphonate) membranes by grafting with hydrophilic monomers for immobilization of glucose oxidase, showcasing the application of dimethylamino functional groups in enhancing membrane properties for biochemical uses (Godjevargova & Dimov, 1995).
properties
IUPAC Name |
(E)-3-(dimethylamino)-2-[(E)-2-(dimethylamino)ethenyl]sulfonylprop-2-enenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2S/c1-11(2)5-6-15(13,14)9(7-10)8-12(3)4/h5-6,8H,1-4H3/b6-5+,9-8+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORHVTQLUFUUYRX-HHWLVVFRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CS(=O)(=O)C(=CN(C)C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/S(=O)(=O)/C(=C/N(C)C)/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Dimethylamino)-2-([2-(dimethylamino)vinyl]sulfonyl)acrylonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.